2,3-dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1,4-trione 4-[N-(3,4-dichlorophenyl)hydrazone]

• IUPAC Name: 3,4-dichloro-N-[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino]aniline
• InChI: InChI=1S/C13H10Cl2N2O2S2/c14-10-2-1-8(7-11(10)15)16-17-12-4-6-21(18,19)13-9(12)3-5-20-13/h1-3,5,7,16H,4,6H2/b17-12+
• InChI Key: BGCAVNMAXWRIFS-SFQUDFHCSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1=NNC3=CC(=C(C=C3)Cl)Cl)C=CS2
• Isomeric SMILES: C\1CS(=O)(=O)C2=C(/C1=N/NC3=CC(=C(C=C3)Cl)Cl)C=CS2
• Molecular Formula: C13H10Cl2N2O2S2
• Molecular Weight: 361.3 g/mol

Description

The compound “2,3-dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1,4-trione 4-[N-(3,4-dichlorophenyl)hydrazone]” is a chemical substance with the CAS Number: 338749-60-3. It is related to a class of compounds known as thieno[2,3-b]thiopyran-1,1-diones.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Intermediates : 4-Hydroxy-6-methylthieno[2,3-b]thiopyran-2-sulfonamide, an intermediate of dorzolamide hydrochloride, has been synthesized from 2-mercaptothiophene and crotonic acid, leading to several derivative formations (Lei, 2007).

• Derivative Formation for Biological Activity : The reaction of 2,6-diphenyl and 2,6-di-p-tolyltetrahydro-4H-thiopyran-4-ones with benzaldehyde resulted in derivatives such as thiopyrano[4,3-c]isoxazole and thiopyrano[4,3-c]pyrazole, suggesting potential for biological activity research (El-Ghanam, 2006).

• Molecular Rearrangement and New Compounds : A study showed a novel molecular rearrangement resulting in 7H-thieno[2,3-c]thiopyran-7-thiones and 4H-thieno[3,2-c]thiopyran-4-thiones, illustrating the potential for discovering new molecular structures (Ogurtsov et al., 2005).

Structural Analysis and Optimization

• Crystal Structure Determination : The crystal structure of certain hydrazone derivatives was determined, providing insights into molecular geometry and potential reactivity (Tian Da-ting et al., 2013).

• Computational Investigations : Computational investigations on novel hydrazone-containing thieno[2,3-d]pyrimidine revealed insights into molecular interactions and reactivity, useful for drug design and material science (Altowyan et al., 2023).

Biological and Chemical Properties

• Antimicrobial Activity : Some compounds synthesized from thieno[2,3-b]thiopyran derivatives showed promising antimicrobial activities, indicating potential applications in pharmaceutical research (Sytnik et al., 2018).

• Chemical Scavenging and Protective Properties : Certain thieno[2,3-b]thiopyran derivatives were designed and tested as OH• radical scavengers and showed properties that could protect astroglial glutamate transporters, suggesting neuroprotective applications (Cauquil-Caubère & Kamenka, 1998).